Cas no 1806172-31-5 (5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806172-31-5
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4835998
• Update Time: 2025-05-23

5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-4(12)2-13-5(7(14)15)6(3)16-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： XRIYGLZGJFXQKU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)O)C(=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid

5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No: 1806172-31-5)

The compound 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the CAS number 1806172-31-5, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an iodo group at position 5, a methyl group at position 4, a trifluoromethoxy group at position 3, and a carboxylic acid group at position 2. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid involves a series of carefully designed organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. The presence of the trifluoromethoxy group introduces electron-withdrawing effects, which can influence the electronic properties of the pyridine ring and enhance its reactivity in various chemical transformations. Similarly, the iodo group serves as an excellent leaving group in substitution reactions, making this compound versatile in synthetic applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure makes it an ideal candidate for exploring novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have reported that derivatives of this compound exhibit potent anti-tumor activity by inhibiting key enzymes involved in cell proliferation and apoptosis.

In addition to its pharmaceutical applications, 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid has also found utility in materials science as a precursor for advanced functional materials. Its ability to undergo metal-catalyzed cross-coupling reactions enables the construction of complex molecular architectures with tailored electronic and optical properties. These materials hold promise for applications in optoelectronics, sensors, and energy storage devices.

The chemical stability and reactivity of this compound make it a valuable tool in both academic research and industrial settings. Its synthesis has been optimized to achieve high yields and purity levels, ensuring its reliability as a starting material for further modifications. Moreover, the compound's compatibility with various functional groups allows for extensive diversification in its application across different fields.

In conclusion, 5-Iodo-4-methyl-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No: 1806172-31-5) stands out as a versatile and valuable molecule with wide-ranging applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity continue to drive innovative research and development across multiple disciplines.